Cas no 27739-13-5 (Benzoic acid, 4-(acetyloxy)-, propyl ester)

Benzoic acid, 4-(acetyloxy)-, propyl ester Properties

Names and Identifiers

• Benzoic acid, 4-(acetyloxy)-, propyl ester
• propyl 4-acetyloxybenzoate
• 4-Acetoxy-benzoesaeure-propylester
• 4-acetoxy-benzoic acid propyl ester
• n-propyl 4-acetoxybenzoate
• 27739-13-5
• DTXSID90477767
• SCHEMBL4644691
• +Expand

• InChIKey： OYBWQECAYFAZPW-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H14O4/c1-3-8-15-12(14)10-4-6-11(7-5-10)16-9(2)13/h4-7H,3,8H2,1-2H3
• SMILES： CCCOC(C1=CC=C(OC(=O)C)C=C1)=O

Computed Properties

• Exact Mass: 222.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 222.08920892g/mol
• Heavy Atom Count: 16
• Complexity: 241
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• LogP: 2.17870
• PSA: 52.60000